ethyl 2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}butanoate

• IUPAC Name: ethyl 2-[[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]butanoate
• InChI: InChI=1S/C17H17ClN4O2S/c1-3-13(17(23)24-4-2)25-15-10-9-14-19-20-16(22(14)21-15)11-5-7-12(18)8-6-11/h5-10,13H,3-4H2,1-2H3
• InChI Key: FFZNPCLREKLQHG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)OCC)SC1=NN2C(=NN=C2C3=CC=C(C=C3)Cl)C=C1
• Molecular Formula: C17H17ClN4O2S
• Molecular Weight: 376.9 g/mol
• CAS No.: 852373-59-2

Description

Ethyl 2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}butanoate is a useful research compound. Its molecular formula is C17H17ClN4O2S and its molecular weight is 376.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 376.0760747 g/mol and the complexity rating of the compound is 450. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo derivatives, have been reported to exhibit anti-inflammatory and analgesic activities . These activities are often mediated through the inhibition of cyclo-oxygenase (COX) enzymes, specifically COX-1 and COX-2 .

Mode of Action

Based on the activities of structurally similar compounds, it can be inferred that it may interact with its targets (like cox enzymes) and inhibit their activity . This inhibition could lead to a decrease in the production of prostaglandins, which are key mediators of inflammation and pain .

Biochemical Pathways

The compound likely affects the arachidonic acid pathway, given that this pathway is responsible for the production of prostaglandins . Inhibition of COX enzymes in this pathway by the compound would reduce prostaglandin synthesis, thereby mitigating inflammation and pain .

Result of Action

The molecular and cellular effects of this compound’s action would likely involve a reduction in the levels of prostaglandins due to the inhibition of COX enzymes . This could result in decreased inflammation and pain.

Biochemical Analysis

Biochemical Properties

Ethyl 2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}butanoate plays a significant role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. This compound has been shown to inhibit certain enzymes, such as carbonic anhydrase and cholinesterase, by binding to their active sites and preventing substrate access . Additionally, this compound can form hydrogen bonds with amino acid residues in proteins, stabilizing its interactions and enhancing its inhibitory effects .

Cellular Effects

This compound has been observed to affect various types of cells and cellular processes. In particular, this compound influences cell signaling pathways by modulating the activity of key signaling proteins, such as kinases and phosphatases . This modulation can lead to changes in gene expression, impacting cellular metabolism and function. For example, this compound has been shown to upregulate the expression of genes involved in oxidative stress response, enhancing cellular resilience to oxidative damage .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. This compound binds to the active sites of target enzymes, such as carbonic anhydrase and cholinesterase, through hydrogen bonding and hydrophobic interactions . This binding prevents the enzymes from catalyzing their respective reactions, leading to a decrease in their activity. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, altering the transcriptional activity of specific genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been shown to change over time. This compound exhibits good stability under standard laboratory conditions, with minimal degradation observed over extended periods . Long-term exposure to this compound can lead to cumulative effects on cellular function, such as alterations in metabolic activity and gene expression . These changes may result from the compound’s persistent interaction with cellular biomolecules and its ability to modulate signaling pathways over time.